Cas no 872364-58-4 (1H-Indazole, 1-(3-butynyl)-)

• Product Name: 1H-Indazole, 1-(3-butynyl)-
• CAS No: 872364-58-4
• MF: C₁₁H₁₀N₂
• MW: 170.210502147675
• CID: 1867962
• PubChem ID: 63655048
• Update Time: 2025-04-21

1H-Indazole, 1-(3-butynyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 1-(3-butynyl)-
• SCHEMBL103799
• 1-(but-3-ynyl)-1H-indazole
• DB-115787
• AKOS012965715
• 872364-58-4
• OWXXGUXRBBJFRG-UHFFFAOYSA-N

• Inchi： 1S/C11H10N2/c1-2-3-8-13-11-7-5-4-6-10(11)9-12-13/h1,4-7,9H,3,8H2
• InChI Key： OWXXGUXRBBJFRG-UHFFFAOYSA-N
• SMILES： N1(CCC#C)C2C=CC=CC=2C=N1

Computed Properties

• Exact Mass: 170.084398327Da
• Monoisotopic Mass: 170.084398327Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles